Cas no 1804804-88-3 (3-Methoxy-2-methyl-6-(trifluoromethoxy)pyridine-4-sulfonamide)

• Product Name: 3-Methoxy-2-methyl-6-(trifluoromethoxy)pyridine-4-sulfonamide
• CAS No: 1804804-88-3
• MF: C₈H₉F₃N₂O₄S
• MW: 286.228271245956
• CID: 4813469
• Update Time: 2025-05-19

3-Methoxy-2-methyl-6-(trifluoromethoxy)pyridine-4-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 3-Methoxy-2-methyl-6-(trifluoromethoxy)pyridine-4-sulfonamide

• Inchi： 1S/C8H9F3N2O4S/c1-4-7(16-2)5(18(12,14)15)3-6(13-4)17-8(9,10)11/h3H,1-2H3,(H2,12,14,15)
• InChI Key： LXPJVTAHUZFGFT-UHFFFAOYSA-N
• SMILES： S(C1C=C(N=C(C)C=1OC)OC(F)(F)F)(N)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 381
• XLogP3: 1.3
• Topological Polar Surface Area: 99.9

Additional information on 3-Methoxy-2-methyl-6-(trifluoromethoxy)pyridine-4-sulfonamide

3-Methoxy-2-methyl-6-(trifluoromethoxy)pyridine-4-sulfonamide (CAS No. 1804804-88-3)

The compound 3-Methoxy-2-methyl-6-(trifluoromethoxy)pyridine-4-sulfonamide, identified by the CAS registry number CAS No. 1804804-88-3, is a highly specialized organic chemical with significant applications in various fields, particularly in pharmaceutical research and material science. This compound is characterized by its unique structural features, which include a pyridine ring substituted with methoxy, methyl, and trifluoromethoxy groups, along with a sulfonamide functional group. These substituents contribute to its distinctive chemical properties and reactivity.

The synthesis of 3-Methoxy-2-methyl-6-(trifluoromethoxy)pyridine-4-sulfonamide involves a series of intricate organic reactions, including nucleophilic substitutions, oxidations, and coupling reactions. Recent advancements in synthetic methodologies have enabled the efficient and scalable production of this compound, making it more accessible for research and industrial applications. The use of microwave-assisted synthesis and catalytic systems has further enhanced the yield and purity of the product, aligning with the growing demand for high-quality chemical intermediates in drug discovery.

In terms of pharmacological applications, this compound has shown promising results in preclinical studies as a potential therapeutic agent. Its sulfonamide group is known to exhibit strong bioactivity, particularly in modulating enzyme activities and receptor interactions. Recent research has focused on its potential as an anti-inflammatory agent, where it demonstrates selective inhibition of cyclooxygenase (COX) enzymes without significant adverse effects on other cellular pathways. This makes it a valuable candidate for developing novel anti-inflammatory drugs with improved safety profiles.

Beyond pharmacology, the compound's unique electronic properties make it an attractive candidate for applications in materials science. The presence of electron-withdrawing groups like trifluoromethoxy enhances its stability and reactivity in various chemical environments. Recent studies have explored its use as a precursor for advanced materials such as conductive polymers and high-performance adhesives. Its ability to form stable bonds under harsh conditions has opened new avenues for its application in aerospace and electronics industries.

The environmental impact of 3-Methoxy-2-methyl-6-(trifluoromethoxy)pyridine-4-sulfonamide has also been a subject of recent investigations. Researchers have evaluated its biodegradation pathways under different environmental conditions, revealing that it undergoes rapid microbial degradation under aerobic conditions. This finding is crucial for assessing its ecological safety and ensuring sustainable practices in its production and disposal.

In conclusion, 3-Methoxy-2-methyl-6-(trifluoromethoxy)pyridine-4-sulfonamide (CAS No. 1804804-88-3) stands out as a versatile compound with multifaceted applications across various scientific domains. Its unique chemical structure, coupled with recent advancements in synthesis and application research, positions it as a key player in both academic exploration and industrial innovation.